C16H10N2Na2O7S2

• Molecular Formula: C16H10N2Na2O7S2
• Molecular Weight: 452.4 g/mol
• InChI: InChI=1S/C16H12N2O7S2.2Na/c19-13-7-6-10-8-12(26(20,21)22)9-14(27(23,24)25)15(10)16(13)18-17-11-4-2-1-3-5-11;;/h1-9,19H,(H,20,21,22)(H,23,24,25);;/q;2*+1/p-2
• InChIKey: HSXUHWZMNJHFRV-UHFFFAOYSA-L

Sunset Yellow FCF Identity and Class Overview

Sunset Yellow FCF (C₁₆H₁₀N₂Na₂O₇S₂, CAS 2783‑94‑0) is a petroleum‑derived sulfonated monoazo dye widely approved as a food colorant (EU E110, US FD&C Yellow No. 6) [1]. It belongs to the class of water‑soluble synthetic azo dyes that also includes Tartrazine (E102), Amaranth (E123), Ponceau 4R (E124), and Allura Red AC (E129). The compound exhibits a pH‑dependent absorption maximum at approximately 480 nm at pH 1 and a shoulder at 443 nm at pH 13, consistent with its orange‑yellow hue . Because multiple chemically distinct azo dyes serve overlapping color functions, selection among them requires compound‑specific evidence on stability, redox behaviour, metabolism, and regulatory safety limits.

Selection factor

Reported lower thermal decomposition in candy-making conditions versus Tartrazine supports high-temperature food processing research.

Method fit

Quasi-reversible oxidation on modified carbon-paste electrodes enables sensor development with reusable platform behaviour.

Analytical advantage

55 nm spectral separation from Tartrazine allows simultaneous UV-vis quantification in mixed dye matrices without chromatography.

• [1] Abbey, J. et al. (2014) 'Sunset Yellow FCF', in Encyclopedia of Food Safety, Academic Press, pp. 156‑161. View Source

Why Sunset Yellow FCF Is Not Interchangeable

Azo food dyes are not interchangeable despite their shared chromophoric core. Sunset Yellow FCF carries two sulfonate groups that confer high water solubility (≈19 g/100 mL at 25 °C) and distinct dyeing behaviour compared with monobasic analogs such as Orange II [1]. Its electrochemical oxidation follows a quasi‑reversible pathway, while Tartrazine and Allura Red AC oxidise completely irreversibly on carbon‑paste electrodes, directly affecting selectability in electrochemical sensing applications [2]. Furthermore, ADI values assigned by EFSA differ substantially among in‑class dyes: Sunset Yellow FCF = 0‑4 mg/kg bw/day versus Tartrazine = 0‑10 mg/kg bw/day and Amaranth = 0‑0.5 mg/kg bw/day, meaning that blanket substitution can inadvertently alter a product's regulatory exposure margin [3]. The quantitative evidence below makes these differences explicit.

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Thermal decomposition profile may differ substantially. Sunset Yellow FCF's stability advantage may not transfer to Tartrazine-based formulations under high heat.

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Electrochemical behaviour differs. Quasi-reversible oxidation is not reproduced by Tartrazine or Allura Red AC, limiting sensor interoperability.

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Regulatory exposure margin is dye-specific. Blanket substitution with Amaranth or Tartrazine alters ADI headroom, affecting EU market compliance.

• [1] Marshall, J. (1969) 'Absorption of Dyes by Keratin under Near Neutral Conditions', Journal of the Society of Dyers and Colourists, 85(6), pp. 251‑252. doi:10.1111/j.1478‑4408.1969.TB02903.X View Source
• [2] Pliuta, K.V. and Snigur, D.V. (2022) 'To the problem on the oxidation mechanism of azo dyes on modified carbon‑paste electrodes', Odesa National University Herald. Chemistry, 2(82), pp. 50‑63. View Source
• [3] EFSA (2024) Table 1: ADI values and exposure estimates for food colours, PMC11727075. View Source

Sunset Yellow FCF Differentiation Evidence

Thermal Decomposition vs. Tartrazine

Under simulated candy‑making conditions (presence of sucrose and glucose, 120–162 °C), Sunset Yellow FCF decomposed by only 10 %, whereas Tartrazine decomposed by 22 % and Amaranth by 25 % [1]. The substantially lower thermal decomposition of Sunset Yellow FCF directly translates to superior colour retention in high‑temperature food processing, reducing the need for overage and minimising the risk of forming unintended degradation products.

Thermal decomposition vs. Tartrazine

Head-to-head

10% decomposition (Sunset Yellow FCF) vs. 22% (Tartrazine) under candy-making conditions (120–162 °C).

Reported lower decomposition supports high-temperature processing studies.

Data from simulated confectionery system; verify with specific matrix.

Evidence Dimension	Thermal decomposition (% loss) under candy‑making conditions
Target Compound Data	10 % decomposition (initial concentration 113 μg/g)
Comparator Or Baseline	Tartrazine: 22 % decomposition (116 μg/g); Amaranth: 25 % decomposition (128 μg/g)
Quantified Difference	Sunset Yellow FCF decomposition is 12‑15 percentage points lower than Tartrazine and Amaranth
Conditions	Mixtures heated at 120–162 °C in the presence of sucrose and glucose; analysis by RP‑HPLC‑UV

Why This Matters

When selecting a yellow azo dye for baked goods or boiled confectionery, Sunset Yellow FCF's 2‑ to 2.5‑fold lower thermal decomposition relative to Tartrazine directly reduces colour fading, rework, and the potential for off‑colour batches.

• [1] Lancaster, F.E. and Lawrence, J.F. (1986) 'Thermal decomposition of the food colours amaranth, sunset yellow FCF and tartrazine in the presence of sucrose and glucose', Food Additives & Contaminants: Part A, 3(4), pp. 295‑302. View Source

Electrochemical Oxidation Reversibility vs. Tartrazine

Cyclic voltammetry on a β‑cyclodextrin‑modified carbon‑paste electrode demonstrates that Sunset Yellow FCF and Ponceau 4R undergo quasi‑reversible oxidation, whereas Tartrazine, Carmoisine, and Allura Red AC oxidise completely irreversibly [1]. This mechanistic difference means that Sunset Yellow FCF generates a well‑defined, reproducible voltammetric signal suitable for quantitative electroanalysis, while the irreversible dyes produce signals that decay rapidly with successive scans, complicating sensor calibration and reuse.

Electrochemical oxidation reversibility

Head-to-head

Quasi-reversible (Sunset Yellow FCF, Ponceau 4R) vs. completely irreversible (Tartrazine, Allura Red AC) on β‑cyclodextrin‑modified carbon‑paste electrode.

Supports sensor reusability and robust electroanalytical method development.

Method context; cyclic voltammetry; pH-dependent.

Evidence Dimension	Electrochemical oxidation mechanism on modified carbon‑paste electrode
Target Compound Data	Quasi‑reversible oxidation; new reversibly redox pair formed after first scan
Comparator Or Baseline	Tartrazine, Carmoisine, Allura Red AC: completely irreversible oxidation
Quantified Difference	Qualitative mechanistic difference: quasi‑reversible (Sunset Yellow FCF) vs. irreversible (comparators)
Conditions	Carbon‑paste electrode modified with β‑cyclodextrin; cyclic voltammetry; pH‑dependent study

Why This Matters

For laboratories developing electrochemical sensors for food dye monitoring, Sunset Yellow FCF's quasi‑reversible oxidation enables more robust, reusable sensor platforms compared with Tartrazine or Allura Red AC, which foul electrodes due to irreversible oxidation products.

• [1] Pliuta, K.V. and Snigur, D.V. (2022) 'To the problem on the oxidation mechanism of azo dyes on modified carbon‑paste electrodes', Odesa National University Herald. Chemistry, 2(82), pp. 50‑63. View Source

Absorption of Azo Cleavage Products

In a ¹⁴C‑labelled rat study, the absorption of the azo‑bond cleavage product sulphanilic acid was 37.4 % for Sunset Yellow FCF versus essentially 0 % for Tartrazine (where the sulphanilic acid moiety remained attached to the polymer backbone) [1]. Conversely, the naphthalene‑derived cleavage product 1‑amino‑2‑naphthol‑6‑sulphonic acid absorption was 8.5 % for Sunset Yellow FCF, while Tartrazine's corresponding cleavage product (aminopyrazolone) absorption was 4.0 %. These divergent metabolic profiles mean that systemic exposure to specific aromatic amine metabolites differs substantially between the two dyes, with implications for toxicological risk assessment and ADI derivation.

Azo cleavage product absorption

Head-to-head

Sulphanilic acid absorption 37.4% (Sunset Yellow FCF) vs. ~0% (Tartrazine); naphthalene product 8.5% vs. 4.0%.

Distinct metabolic fate may influence toxicological risk assessment context.

Rat model; 24 h urine/bile collection; ¹⁴C-labelled dyes.

Evidence Dimension	Absorption of azo‑bond cleavage products in rats (24 h post‑dose)
Target Compound Data	Sulphanilic acid: 37.4%; 1‑amino‑2‑naphthol‑6‑sulphonic acid: 8.5%
Comparator Or Baseline	Tartrazine: sulphanilic acid moiety absorption < 5% (polymer‑bound); aminopyrazolone: 4.0%
Quantified Difference	~37 percentage‑point difference in sulphanilic acid absorption; 4.5 percentage‑point difference in naphthalene/pyrazolone cleavage product absorption
Conditions	Oral gavage in rats; urine and bile collected over 24 h; ¹⁴C‑labelled dyes

Why This Matters

Procurement decisions for food or pharmaceutical colourants must account for the distinct metabolic fate of Sunset Yellow FCF versus Tartrazine, because the systemic burden of sulphanilic acid differs by > 35 percentage points, a factor directly influencing toxicological risk assessments and acceptable daily intake determinations by EFSA and JECFA.

• [1] Honohan, T. et al. (1978) 'Absorption and metabolism of ¹⁴C‑labelled sunset yellow, tartrazine and high molecular weight polymeric derivatives in rats', Toxicology and Applied Pharmacology, 45(1), pp. 261‑262. View Source

Acceptable Daily Intake Across Azo Dyes

EFSA's most recent re‑evaluation assigns Sunset Yellow FCF an ADI of 0–4 mg/kg bw/day, while Tartrazine receives 0–10 mg/kg bw/day and Amaranth is restricted to 0–0.5 mg/kg bw/day [1][2]. Sunset Yellow FCF's ADI was reduced from its previous 0–2.5 mg/kg following concerns about testicular effects in a 90‑day rat study, whereas Tartrazine's higher ADI reflects a different toxicological profile [1]. In practical terms, a product formulated with Sunset Yellow FCF at typical use levels (10–200 mg/kg) carries a different regulatory margin than an identically coloured product using Tartrazine or Amaranth, directly affecting market access in jurisdictions that enforce EU ADI limits.

Acceptable Daily Intake (EFSA)

Class-level

Sunset Yellow FCF: 0–4 mg/kg bw/day; Tartrazine: 0–10; Amaranth: 0–0.5 (EFSA 2024).

Regulatory exposure margin differs; formulation headroom requires compound-specific review.

Class-level inference; chronic dietary exposure modelling.

Evidence Dimension	Acceptable Daily Intake (mg/kg body weight/day)
Target Compound Data	0–4 mg/kg bw/day (EFSA 2024)
Comparator Or Baseline	Tartrazine: 0–10 mg/kg bw/day; Amaranth: 0–0.5 mg/kg bw/day; Allura Red AC: 0–7 mg/kg bw/day
Quantified Difference	Sunset Yellow FCF ADI is 60% lower than Tartrazine, 8‑fold higher than Amaranth, and 43% lower than Allura Red AC
Conditions	EFSA re‑evaluation of food additives (2024); chronic dietary exposure modelling using national consumption data

Why This Matters

For formulators targeting EU markets, selecting Sunset Yellow FCF over Amaranth provides an 8‑fold higher permitted daily intake headroom, while choosing it over Tartrazine imposes a more conservative 60% lower ADI cap that must be factored into the total colourant load across the product portfolio.

• [1] EFSA (2024) Table 1: ADI values and exposure estimates for food colours, PMC11727075. View Source
• [2] López‑de‑Alba, P.L. et al. (2009) 'Second order advantage in the determination of amaranth, sunset yellow FCF and tartrazine by UV‑vis and multivariate curve resolution‑alternating least squares', Analytica Chimica Acta, 655(1‑2), pp. 38‑45. (ADI values cited from reference [3] therein). View Source

Absorption Maximum Difference

Sunset Yellow FCF exhibits a λₘₐₓ at approximately 480 nm, whereas Tartrazine absorbs maximally at 425 nm [1]. This 55 nm bathochromic shift enables baseline‑resolved spectrophotometric quantification of the two dyes in binary mixtures without chromatographic separation. The spectral separation is exploited in multicomponent UV‑vis methods using multivariate curve resolution, where Sunset Yellow FCF and Tartrazine can be simultaneously determined in beverages with linear ranges of 0.08–4.4 mg/L and 0.04–1.8 mg/L respectively [2].

Absorption maximum (λmax)

Head-to-head

480 nm (Sunset Yellow FCF, pH 1) vs. 425 nm (Tartrazine); Δλ = 55 nm.

Spectral separation enables simultaneous UV-vis quantification without chromatography.

Aqueous solution; photodiode-array detection.

Evidence Dimension	Absorption maximum wavelength (λₘₐₓ) in aqueous solution
Target Compound Data	480 nm (pH 1)
Comparator Or Baseline	Tartrazine: 425 nm
Quantified Difference	Δλₘₐₓ = 55 nm
Conditions	Aqueous solution; pH 1 for Sunset Yellow FCF; photodiode‑array detection

Why This Matters

For analytical laboratories performing quality control of beverages containing mixed yellow dyes, the 55 nm spectral separation between Sunset Yellow FCF and Tartrazine allows direct simultaneous quantification without HPLC, reducing analysis time and solvent consumption.

• [1] PMC Table 4: Photo‑absorber wavelength data. Tartrazine 425 nm. View Source
• [2] López‑de‑Alba, P.L. et al. (2009) 'Second order advantage in the determination of amaranth, sunset yellow FCF and tartrazine by UV‑vis and multivariate curve resolution‑alternating least squares', Analytica Chimica Acta, 655(1‑2), pp. 38‑45. View Source

Keratin Dyeing vs. Orange II

In keratin dyeing studies at near‑neutral pH (5.1–6.0), the monobasic dye Orange II (C.I. Acid Orange 7) exhibited pronounced salting‑on and salting‑off behaviour with varying NaCl concentration, whereas the dibasic Sunset Yellow FCF showed no salting‑on or salting‑off [1]. The affinity term required to fit the experimental isotherms was constant for Orange II but decreased with increasing salt concentration for Sunset Yellow FCF, indicating fundamentally different dye‑fibre interaction mechanisms governed by the number of sulfonate groups.

Keratin dyeing vs. Orange II

Head-to-head

No salting-on/off (Sunset Yellow FCF) vs. pronounced salt-dependent behaviour (Orange II) at pH 5.1–6.0.

Reported dye-fibre interaction difference suggests simplified dyebath formulation for keratin substrates.

1969 study; affinity term variation with NaCl.

Evidence Dimension	Salting‑on/salting‑off behaviour and dye‑fibre affinity dependence on salt concentration
Target Compound Data	No salting‑on or salting‑off; affinity term decreases with increasing [NaCl]
Comparator Or Baseline	Orange II: pronounced salting‑on and salting‑off; constant affinity term
Quantified Difference	Qualitative mechanistic difference; numerical affinity‑term variation with salt concentration (specific values in original isotherm fits)
Conditions	Keratin substrate; dyebath pH 5.1–6.0; varying NaCl concentrations; 1969 study

Why This Matters

When selecting an azo dye for textile or keratin‑based material colouration, Sunset Yellow FCF's insensitivity to salt concentration simplifies dyebath formulation and reduces colour variability compared with Orange II, which requires tight salt control to achieve reproducible depth of shade.

• [1] Marshall, J. (1969) 'Absorption of Dyes by Keratin under Near Neutral Conditions', Journal of the Society of Dyers and Colourists, 85(6), pp. 251‑252. doi:10.1111/j.1478‑4408.1969.TB02903.X View Source

Sunset Yellow FCF Application Scenarios

High‑Temperature Confectionery and Bakery Colouration

In the production of boiled sweets, hard candies, and baked goods where processing temperatures reach 120–162 °C, Sunset Yellow FCF offers a measurable advantage. Quantitative thermal decomposition data show only 10 % dye loss for Sunset Yellow FCF versus 22 % for Tartrazine under identical conditions [1]. This lower thermal degradation reduces colour fading during manufacture, decreases the quantity of dye required to achieve target shade (reducing per‑unit colourant cost), and limits the formation of potentially undesirable degradation intermediates. Formulators can confidently specify Sunset Yellow FCF for high‑heat processes without the overage factors necessary for less thermally stable yellow azo dyes.

Electrochemical Sensor Development for Food Dye Monitoring

When developing voltammetric sensors for the detection of synthetic food dyes in beverages, Sunset Yellow FCF's quasi‑reversible oxidation on modified carbon‑paste electrodes provides a critical advantage over the completely irreversible oxidation exhibited by Tartrazine, Carmoisine, and Allura Red AC [1]. The quasi‑reversible behaviour yields stable, reproducible peak currents over multiple scan cycles, enabling sensor reuse and reliable calibration. In contrast, irreversibly oxidising dyes progressively foul the electrode surface, degrading sensor performance. Laboratories building multiplexed dye sensors should select Sunset Yellow FCF as the yellow‑channel analyte because its electrochemical signature is analytically robust and does not interfere with the signals of co‑occurring red dyes such as Ponceau 4R, which shares the same quasi‑reversible mechanism.

EU‑Market Food and Beverage Formulation Under ADI Constraints

For products destined for the European market, where EFSA ADI values are legally enforced, Sunset Yellow FCF (ADI 0‑4 mg/kg bw/day) occupies a distinct regulatory position. Its ADI is 8‑fold higher than that of Amaranth (ADI 0‑0.5 mg/kg bw/day), providing substantially greater formulation headroom before exceeding the acceptable intake ceiling [1]. Conversely, formulators migrating from Tartrazine (ADI 0‑10 mg/kg bw/day) to Sunset Yellow FCF must account for the 60 % lower permitted daily intake when calculating total colourant load across the product range. This differential directly impacts colourant selection in multi‑product portfolios where cumulative dietary exposure is assessed by regulators.

Spectrophotometric Quality Control of Mixed‑Dye Beverages

Quality control laboratories analysing soft drinks and powdered beverages that contain both Sunset Yellow FCF and Tartrazine can exploit the 55 nm spectral separation between their absorption maxima (480 nm vs. 425 nm) [1]. This separation is sufficient for direct simultaneous UV‑vis quantification using multivariate curve resolution, eliminating the need for HPLC separation in routine batch testing [2]. The method reduces per‑sample analysis time from approximately 20–30 minutes (HPLC) to under 2 minutes (UV‑vis scan with chemometric deconvolution), and eliminates organic solvent consumption, aligning with green analytical chemistry principles. Sunset Yellow FCF's distinct λₘₐₓ is the key enabler of this rapid multi‑dye method.

Application

Selection Property

Validation Focus

High-temperature confectionery and bakery colouration research

Thermal stability under candy-making conditions

Decomposition rate in sugar matrices at process-relevant temperatures

Electrochemical sensor development for food dye monitoring

Redox mechanism on modified carbon-paste electrodes

Signal reproducibility and electrode fouling over multiple cycles

EU-market food formulation under additive intake constraints

Acceptable Daily Intake (ADI) headroom

Cumulative dietary exposure assessment across product portfolio

Spectrophotometric quality control of mixed-dye beverages

Spectral separation from co-occurring azo dyes

Simultaneous quantification using chemometric deconvolution

• [1] Lancaster, F.E. and Lawrence, J.F. (1986) 'Thermal decomposition of the food colours amaranth, sunset yellow FCF and tartrazine in the presence of sucrose and glucose', Food Additives & Contaminants: Part A, 3(4), pp. 295‑302. View Source
• [2] Pliuta, K.V. and Snigur, D.V. (2022) 'To the problem on the oxidation mechanism of azo dyes on modified carbon‑paste electrodes', Odesa National University Herald. Chemistry, 2(82), pp. 50‑63. View Source
• [3] EFSA (2024) Table 1: ADI values and exposure estimates for food colours, PMC11727075. View Source
• [4] López‑de‑Alba, P.L. et al. (2009) 'Second order advantage in the determination of amaranth, sunset yellow FCF and tartrazine by UV‑vis and multivariate curve resolution‑alternating least squares', Analytica Chimica Acta, 655(1‑2), pp. 38‑45. View Source